Cas no 898436-96-9 (2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide
• CAS No: 898436-96-9
• MF: C₂₂H₁₆ClN₃O₂
• MW: 389.834343910217
• CID: 5483127
• Update Time: 2025-06-08

2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide

• Inchi： 1S/C22H16ClN3O2/c23-15-10-4-5-11-16(15)25-22(28)18-17-12-6-7-13-26(17)20(19(18)24)21(27)14-8-2-1-3-9-14/h1-13H,24H2,(H,25,28)
• InChI Key： AAVGSBWWMGQMGN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2Cl)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=CC=C2)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide

Introduction to 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide (CAS No. 898436-96-9)

2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 898436-96-9, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure, characterized by a fused indolizine ring system, combined with functional groups such as an amino group, a benzoyl moiety, and a chlorophenyl substituent, positions it as a versatile candidate for further chemical modification and biological evaluation.

The indolizine core is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The presence of the 2-amino group at the 1-position of the indolizine ring enhances the compound's potential as a precursor for further derivatization, enabling the introduction of additional pharmacophores or modifications that could fine-tune its biological activity. The 3-benzoyl substituent contributes to the electron-withdrawing properties of the molecule, which can influence its interactions with biological targets. Additionally, the N-(2-chlorophenyl) group introduces a halogenated aromatic ring, which is frequently employed in drug design to modulate metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features like those present in 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide interact with biological systems. These studies have highlighted the potential of indolizine derivatives as modulators of key biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific arrangement of functional groups in this compound suggests that it may exhibit inhibitory activity against enzymes or receptors implicated in these diseases.

In the context of drug discovery, the synthesis of 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide represents an important step toward identifying novel lead compounds. The benzoyl group serves as a protecting group for the amino functionality, allowing for selective modifications at other positions on the indolizine core. This modular approach enables chemists to explore a wide range of structural variations efficiently. For instance, replacing the chlorophenyl moiety with other aryl groups or introducing heterocyclic substitutions could lead to compounds with enhanced potency or selectivity.

One particularly intriguing aspect of this compound is its potential as an intermediate in the synthesis of more complex molecules. The indolizine scaffold is amenable to various chemical transformations, including cyclization reactions, nucleophilic substitutions, and metal-catalyzed coupling reactions. These reactions can be tailored to introduce additional functional groups or to alter the connectivity within the molecule. Such modifications are crucial for optimizing pharmacokinetic properties and minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Indolizines, in particular, have been explored for their role in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide align well with these trends, making it a compelling candidate for further investigation. Researchers are currently exploring its potential as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammatory processes.

Moreover, the presence of both electron-donating and electron-withdrawing groups in this molecule suggests that it may exhibit dual functionality—interacting with multiple biological targets simultaneously. This property is highly desirable in drug design, as it can lead to synergistic effects that improve therapeutic outcomes. For example, combining anti-inflammatory and analgesic activities could provide a more comprehensive treatment strategy for chronic inflammatory conditions.

Recent studies have also highlighted the importance of physicochemical properties such as solubility, permeability, and metabolic stability in determining drug efficacy. The structural features of 2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide contribute to its potential advantages in these areas. The benzoyl group can enhance solubility while also providing a site for metabolic degradation that may prolong circulation time. Additionally, the chlorophenyl substituent can improve membrane permeability by increasing lipophilicity without compromising selectivity.

In conclusion,2-amino-3-benzoyl-N-(2-chlorophenyl)indolizine-1-carboxamide (CAS No. 898436-96-9) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for further derivatization and biological evaluation. As computational methods continue to advance, researchers will be able to predict and optimize its interactions with biological targets more effectively. This compound exemplifies how careful consideration of molecular structure can lead to innovative therapeutic solutions.